
geological occurrence and formation of mica-
group minerals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mica-group minerals

Cat. No.: B3418115 Get Quote

A Deep Dive into the Geological Genesis of Mica
Minerals
An In-depth Technical Guide for Researchers and
Scientists
The mica group of minerals, a collection of hydrous potassium, aluminum silicate

phyllosilicates, are fundamental components of all three major rock types: igneous,

sedimentary, and metamorphic.[1][2][3] Their unique physical and chemical properties,

stemming from their distinct sheet-like crystal structure, make them invaluable in various

industrial applications and as indicators of geological processes. This technical guide delves

into the core of their geological occurrence and formation, providing a comprehensive overview

for researchers, scientists, and professionals in drug development who may utilize these

minerals.

General Characteristics and Crystal Structure
Mica minerals are characterized by their perfect basal cleavage, allowing them to be split into

thin, flexible, and often transparent sheets.[2][4] This property is a direct result of their crystal

structure, which consists of two tetrahedral sheets sandwiching an octahedral sheet.[4] The

general chemical formula for the mica group is **X Y 2-3 Z 4 O 10 (OH, F) 2 **[5][6]. The

specific properties of each mica mineral are determined by the elemental substitutions within

this general formula, as detailed in the table below.
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Mica Mineral General Chemical Formula
Distinguishing

Characteristics

Muscovite
KAl 2 (AlSi 3 O 10 )(F,OH) 2[7]

[8][9]

Light-colored (white, silvery, or

pale green); common in

granites and metamorphic

rocks.[1][10]

Biotite
K(Mg,Fe) 3 (AlSi 3 O 10 )

(F,OH) 2[11]

Dark-colored (black, brown, or

dark green) due to iron

content; common in a wide

range of igneous and

metamorphic rocks.[11][12][13]

Phlogopite
KMg 3 (AlSi 3 O 10 )(F,OH)

2[14]

Typically brown to yellowish-

brown; found in magnesium-

rich metamorphic and

ultramafic igneous rocks.[1]

[14][15]

Lepidolite
K(Li,Al) 3 (Al,Si) 4 O 10 (F,OH)

2[16]

Pink, lilac, or greyish in color

due to the presence of lithium;

primarily found in lithium-rich

granitic pegmatites.[1][17][18]

[19]

Glauconite
(K,Na)(Fe 3+ ,Al,Mg) 2 (Si,Al)

4 O 10 (OH) 2[10]

Green to bluish-green; forms in

marine sedimentary

environments.[1][10]

Geological Occurrence and Formation
The formation of mica minerals is a complex process that occurs across a wide spectrum of

geological environments. Their presence and chemical composition can serve as valuable

indicators of the pressure, temperature, and chemical conditions under which their host rocks

formed.[1][20]

Igneous Environments
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In igneous rocks, micas crystallize directly from cooling magma.[4][21][22] The specific type of

mica that forms is dependent on the composition of the magma and the conditions of

crystallization.

Muscovite typically forms in the late stages of crystallization of felsic magmas, such as those

that form granites and pegmatites.[22][23] Its formation requires a magma rich in aluminum

and potassium.[22] Large "books" of muscovite can be found in pegmatites, which are

characterized by their exceptionally coarse crystal growth.[1][2]

Biotite is a common rock-forming mineral in a wide range of igneous rocks, from felsic

granites to more mafic diorites and gabbros.[11][13] Its formation is favored in magmas

containing significant amounts of iron and magnesium.[11]

Phlogopite is less common in igneous rocks but can be found in ultramafic rocks like

kimberlites and peridotites.[1][14][15] Its formation is associated with magmas that are rich in

magnesium and potassium.[24]

Lepidolite is restricted to rare geological environments, specifically lithium-rich granitic

pegmatites.[17][18][19] It forms during the very late stages of magma crystallization when

lithium becomes concentrated in the residual melt.[17][19]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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